2-(2,2-Difluoroethoxy)-2-methylpropan-1-ol
Overview
Description
2-(2,2-Difluoroethoxy)-2-methylpropan-1-ol (DFEMP) is a fluorinated alcohol with a wide range of applications in various scientific fields. It is a versatile compound that has been extensively studied for its ability to act as a catalyst or reactant in organic synthesis, as well as its ability to act as a precursor for the synthesis of other compounds. DFEMP has also been studied for its potential to serve as a biological probe, as it is highly soluble in water and has a low toxicity profile.
Scientific Research Applications
Radiation Sensitization
Research suggests that difluoro compounds may play a role in radiation sensitization of cancer cells. While not directly related to “2-(2,2-Difluoroethoxy)-2-methylpropan-1-ol”, similar compounds have been studied for their potential to enhance the efficacy of radiation therapy in treating solid tumors .
Chemical Synthesis of Heterocycles
The compound can be involved in the synthesis of heterocyclic compounds, which are a core structure in many pharmaceuticals. It can act as an intermediate in creating benzothiazoles, which have shown a broad spectrum of biological activities .
Antidiabetic Activity
Although not directly linked to “2-(2,2-Difluoroethoxy)-2-methylpropan-1-ol”, related difluoro compounds have been evaluated for their antidiabetic activity in non-insulin-dependent diabetes mellitus models. This suggests potential research applications for this compound in the development of antidiabetic therapies .
properties
IUPAC Name |
2-(2,2-difluoroethoxy)-2-methylpropan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12F2O2/c1-6(2,4-9)10-3-5(7)8/h5,9H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCGCNOWGYLJZDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)OCC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,2-Difluoroethoxy)-2-methylpropan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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